Cas no 1511300-28-9 (7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid)

• Product Name: 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid
• CAS No: 1511300-28-9
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD28502324
• CID: 3163461
• PubChem ID: 83671389
• Update Time: 2025-05-21

7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid
• MFCD28502324
• AKOS023402272
• AS-54230
• SB17603
• P17653
• 7-chloro-1H-imidazo[4,5-b]pyridine-2-carboxylic acid
• 1511300-28-9
• SY273274
• CS-0050046
• 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylicacid

• MDL： MFCD28502324
• Inchi： 1S/C7H4ClN3O2/c8-3-1-2-9-5-4(3)10-6(11-5)7(12)13/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： FWGJZPSJMVRTSO-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1NC(C(=O)O)=N2

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid

Professional Introduction to 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic Acid (CAS No. 1511300-28-9)

7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and medicinal research. This heterocyclic compound, characterized by its imidazopyridine core structure, has garnered considerable attention due to its potential in developing novel therapeutic agents. The molecular formula and structural intricacies of this compound contribute to its unique chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The CAS number 1511300-28-9 provides a unique identifier for this chemical entity, ensuring precise documentation and retrieval in scientific databases. The compound's imidazopyridine moiety is a crucial feature, as it serves as a privileged structure in medicinal chemistry, often found in biologically active molecules. The presence of a chloro substituent at the 7-position and a carboxylic acid group at the 2-position enhances its reactivity and functionalization potential, enabling the synthesis of various derivatives with tailored pharmacological profiles.

Recent advancements in pharmaceutical research have highlighted the importance of 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its efficacy in modulating enzyme activities associated with inflammatory responses and cancer progression. The compound's ability to interact with specific biological targets makes it a promising candidate for further investigation in preclinical and clinical trials.

In the realm of drug design, the imidazopyridine scaffold offers a favorable balance between lipophilicity and metabolic stability, key factors for optimal pharmacokinetic properties. Researchers have leveraged this scaffold to develop molecules with improved solubility and reduced toxicity. The carboxylic acid functionality further extends its utility, allowing for conjugation with other pharmacophores or coupling via amide linkages to enhance binding affinity.

The synthesis of 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. Modern synthetic methodologies have refined these processes, enabling high-yield production under controlled conditions. Advances in catalytic techniques and green chemistry principles have also contributed to more sustainable production methods, aligning with global efforts to minimize environmental impact.

Biological activity assays have revealed that derivatives of this compound exhibit notable effects on pathways relevant to neurological disorders, cardiovascular diseases, and infectious diseases. The chloro-substituted imidazopyridine core has been particularly studied for its potential in disrupting protein-protein interactions involved in disease mechanisms. Such interactions are often challenging to target with conventional therapeutics, making this compound an attractive area of exploration.

The carboxylic acid moiety in 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid also facilitates its incorporation into prodrug formulations designed for targeted delivery systems. Prodrugs enhance bioavailability and reduce side effects by releasing active compounds within specific tissues or cellular compartments. This approach has been increasingly adopted in oncology and anti-inflammatory therapies, where precise localization is critical for therapeutic efficacy.

In conclusion, 7-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylic acid represents a cornerstone in pharmaceutical innovation due to its structural versatility and biological relevance. Ongoing research continues to uncover new applications for this compound and its derivatives across diverse therapeutic areas. As scientific understanding evolves, so too will the methodologies for utilizing this compound effectively in drug development pipelines.